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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of 3-
Bromo-2-iodopyridine
3-Bromo-2-iodopyridine is a halogenated pyridine derivative of significant interest in synthetic

organic chemistry, particularly as a versatile building block in the development of novel

pharmaceutical compounds and complex molecular architectures. Its unique substitution

pattern, featuring both a bromine and an iodine atom on the pyridine ring, offers multiple,

distinct reaction sites for a variety of cross-coupling reactions. This dual halogenation allows for

selective and sequential functionalization, making it a valuable precursor in the synthesis of

polysubstituted pyridines.

This in-depth technical guide provides a comprehensive analysis of the core spectroscopic

data for 3-Bromo-2-iodopyridine, including Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. As a self-
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validating system, the collective interpretation of these spectroscopic techniques provides

unambiguous confirmation of the compound's molecular structure and purity. This guide is

designed to equip researchers and drug development professionals with the foundational

knowledge to confidently identify and characterize this important synthetic intermediate.

I. Molecular Structure and Atom Numbering
To facilitate a clear and concise discussion of the spectroscopic data, the following IUPAC-

recommended numbering scheme for the pyridine ring of 3-Bromo-2-iodopyridine will be

utilized throughout this guide.

Caption: IUPAC numbering of the 3-Bromo-2-iodopyridine molecule.

II. Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of individual protons

and carbon atoms. Due to the limited availability of direct experimental NMR data for 3-Bromo-
2-iodopyridine, the following analysis is based on predictive models and comparative data

from closely related structures, such as 3-bromopyridine and various iodopyridines.[1][2][3][4]

A. ¹H NMR Spectroscopy: Unraveling the Proton
Environment
The ¹H NMR spectrum of 3-Bromo-2-iodopyridine is expected to exhibit three distinct signals

in the aromatic region, corresponding to the three protons on the pyridine ring. The chemical

shifts and coupling patterns are influenced by the electronegativity and spatial arrangement of

the halogen substituents.

Table 1: Predicted ¹H NMR Spectroscopic Data for 3-Bromo-2-iodopyridine
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Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-4 ~7.1 - 7.3 dd
J(H4-H5) ≈ 7.5, J(H4-

H6) ≈ 1.5

H-5 ~7.8 - 8.0 dd
J(H5-H4) ≈ 7.5, J(H5-

H6) ≈ 4.5

H-6 ~8.3 - 8.5 dd
J(H6-H5) ≈ 4.5, J(H6-

H4) ≈ 1.5

Causality Behind Experimental Choices: The choice of a deuterated solvent such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) is critical for ¹H NMR analysis to

avoid overwhelming solvent signals. The predicted chemical shifts are based on the additive

effects of the bromo and iodo substituents on the pyridine ring. The iodine at the C2 position is

expected to exert a significant deshielding effect on the adjacent H-6 proton, pushing it

downfield. The bromine at C3 will similarly influence H-4. The coupling constants are

characteristic of pyridine systems, with a larger ortho-coupling (J(H4-H5)), a smaller meta-

coupling (J(H4-H6)), and a typical ortho-coupling (J(H5-H6)).

¹H NMR Workflow

Sample Preparation Data Acquisition Data Processing Spectral Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for ¹H NMR spectroscopic analysis.

B. ¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The proton-decoupled ¹³C NMR spectrum of 3-Bromo-2-iodopyridine is predicted to show five

distinct signals, one for each carbon atom in the pyridine ring. The chemical shifts are highly

sensitive to the electronic effects of the attached halogens.
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Table 2: Predicted ¹³C NMR Spectroscopic Data for 3-Bromo-2-iodopyridine

Carbon Predicted Chemical Shift (δ, ppm)

C-2 ~100 - 105

C-3 ~125 - 130

C-4 ~128 - 132

C-5 ~140 - 145

C-6 ~150 - 155

Expertise & Experience: The carbon directly attached to the highly electronegative iodine atom

(C-2) is expected to be significantly shielded due to the "heavy atom effect," resulting in an

upfield chemical shift. Conversely, the carbon bearing the bromine atom (C-3) will be

deshielded and appear further downfield. The remaining carbon signals are assigned based on

the expected electronic influences of the nitrogen and halogen atoms on the aromatic ring. A

proton-decoupled experiment is standard to simplify the spectrum to single lines for each

unique carbon, with the causality being the removal of C-H coupling to enhance signal-to-noise

and simplify interpretation.

III. Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that provides information about the

molecular weight and elemental composition of a compound. For 3-Bromo-2-iodopyridine,

electron ionization (EI) is a common method for generating a mass spectrum.

A. Molecular Ion Peak and Isotopic Pattern
The molecular formula of 3-Bromo-2-iodopyridine is C₅H₃BrIN, with a calculated molecular

weight of approximately 283.89 g/mol .[5] The mass spectrum will exhibit a characteristic

molecular ion peak (M⁺) at m/z corresponding to this mass. A key feature will be the isotopic

pattern of the molecular ion, which arises from the natural abundance of bromine isotopes

(⁷⁹Br, ~50.7%; ⁸¹Br, ~49.3%). This will result in two peaks of nearly equal intensity for the

molecular ion, separated by 2 m/z units (M⁺ and M+2).
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Table 3: Key Mass Spectrometry Data for 3-Bromo-2-iodopyridine

Ion m/z (relative to ⁷⁹Br) Interpretation

[C₅H₃⁷⁹BrIN]⁺ ~283 Molecular Ion (M⁺)

[C₅H₃⁸¹BrIN]⁺ ~285 Molecular Ion (M+2)

[C₅H₃Br]⁺ ~156 Loss of Iodine radical

[C₅H₃IN]⁺ ~204 Loss of Bromine radical

[C₅H₃N]⁺ ~77
Loss of Bromine and Iodine

radicals

Trustworthiness: The presence of the distinct M⁺ and M+2 peaks in a roughly 1:1 ratio is a

highly reliable indicator of the presence of one bromine atom in the molecule, thus providing a

self-validating aspect to the spectral interpretation.

B. Fragmentation Pattern
The molecular ion of 3-Bromo-2-iodopyridine is expected to undergo fragmentation, providing

further structural information.[6][7][8] The weaker carbon-iodine bond is more likely to cleave

first, leading to the loss of an iodine radical and the formation of a bromopyridyl cation.

Molecular Ion (M⁺)

Loss of I•

- I•

Loss of Br•

- Br•

[C₅H₃Br]⁺ Fragment [C₅H₃IN]⁺ Fragment

Click to download full resolution via product page
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Caption: Predicted primary fragmentation pathways for 3-Bromo-2-iodopyridine.

IV. Infrared (IR) Spectroscopy: Identifying Functional
Groups and Fingerprinting
Infrared (IR) spectroscopy probes the vibrational modes of a molecule, providing a

characteristic "fingerprint" and information about the functional groups present. While a specific

experimental spectrum for 3-Bromo-2-iodopyridine is not readily available, its key absorption

bands can be predicted based on the spectra of related compounds like 3-bromopyridine and

other halopyridines.[9][10]

Table 4: Predicted Infrared (IR) Absorption Bands for 3-Bromo-2-iodopyridine

Wavenumber (cm⁻¹) Vibration Type Intensity

3100 - 3000 Aromatic C-H stretch Medium-Weak

1600 - 1450 C=C and C=N ring stretching Medium-Strong

1200 - 1000 In-plane C-H bending Medium

800 - 600 Out-of-plane C-H bending Strong

Below 600 C-Br and C-I stretching Medium-Strong

Authoritative Grounding & Comprehensive References: The aromatic C-H stretching vibrations

are expected in their typical region above 3000 cm⁻¹. The C=C and C=N stretching vibrations

of the pyridine ring will give rise to a series of bands in the 1600-1450 cm⁻¹ region. The C-Br

and C-I stretching vibrations are expected at lower frequencies, typically below 600 cm⁻¹, and

can be useful for confirming the presence of these halogens. The overall pattern of absorptions

in the "fingerprint region" (below 1500 cm⁻¹) is unique to the molecule and serves as a valuable

tool for identification when compared to a reference spectrum.

V. Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of 3-
Bromo-2-iodopyridine.
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A. NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of solid 3-Bromo-2-iodopyridine in approximately

0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse program.

Typical parameters include a spectral width of 0-10 ppm, a sufficient number of scans to

obtain a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse

program. A wider spectral width (e.g., 0-200 ppm) and a larger number of scans are typically

required compared to ¹H NMR.

Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and referencing the chemical shifts to the solvent peak or an internal standard

(e.g., TMS at 0 ppm).

B. Mass Spectrometry (GC-MS)
Sample Introduction: Dissolve a small amount of the sample in a volatile organic solvent

(e.g., dichloromethane or ethyl acetate). Inject the solution into a gas chromatograph (GC)

coupled to a mass spectrometer (MS).

Ionization: Utilize Electron Ionization (EI) at 70 eV to generate charged molecular ions and

fragment ions.

Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass

analyzer (e.g., a quadrupole).

Data Interpretation: Analyze the resulting mass spectrum to determine the molecular weight

of the compound and to identify characteristic fragmentation patterns that provide structural

information.

C. Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of the solid sample

with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate
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mortar and pestle until a fine, homogeneous mixture is obtained. Press the mixture into a

thin, transparent pellet using a hydraulic press.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and

acquire the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups and the fingerprint region of the molecule.

VI. Conclusion
The spectroscopic characterization of 3-Bromo-2-iodopyridine is a multi-faceted process that

relies on the synergistic interpretation of NMR, MS, and IR data. While direct experimental data

for some techniques may be limited, a comprehensive understanding of its spectroscopic

properties can be achieved through predictive modeling and comparison with closely related

analogs. This guide provides a foundational framework for researchers to confidently identify

and utilize this important synthetic building block in their endeavors. The combination of the

predicted NMR shifts and coupling constants, the characteristic isotopic pattern in the mass

spectrum, and the expected IR absorption bands creates a robust and self-validating dataset

for the structural elucidation of 3-Bromo-2-iodopyridine.

References
Katritzky, A. R., & Lagowski, J. M. (1963). NMR Spectra of Pyridine, Picolines and
Hydrochlorides and of Their Hydrochlorides and Methiodides. Journal of the Chemical
Society, 43-45.

Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

SpectraBase. (n.d.). 2-Iodopyridine. Retrieved from [Link]

PubChem. (n.d.). 3-Bromo-2-iodopyridine. Retrieved from [Link]

NIST. (n.d.). Pyridine, 3-bromo-. Retrieved from [Link]

PubChem. (n.d.). 4-Iodopyridine. Retrieved from [Link]

PubChem. (n.d.). 2-Bromopyridine. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#the-definitive-spectroscopic-guide-to-3-bromo-2-iodopyridine-a-comprehensive-technical-resource
https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#the-definitive-spectroscopic-guide-to-3-bromo-2-iodopyridine-a-comprehensive-technical-resource
https://onlinelibrary.wiley.com/doi/10.1002/anie.200702139
https://spectrabase.com/spectrum/6Z8YJ7xXv9W
https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#the-definitive-spectroscopic-guide-to-3-bromo-2-iodopyridine-a-comprehensive-technical-resource
https://pubchem.ncbi.nlm.nih.gov/compound/23542451
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626551&Type=IR-SPEC&Index=1#IR-SPEC
https://pubchem.ncbi.nlm.nih.gov/compound/609492
https://pubchem.ncbi.nlm.nih.gov/compound/7973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clark, J. (2023). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved from [Link]

SpectraBase. (n.d.). 2-Bromopyridine. Retrieved from [Link]

Bunker, K. D., et al. (2009). 3-Amino-5-bromo-2-iodopyridine. Acta Crystallographica Section
E: Structure Reports Online, 65(1), o28.

Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

ResearchGate. (2023). How to predict IR Spectra?. Retrieved from [Link]

Reich, H. J. (2021). Organic Chemistry Data. Retrieved from [Link]

LibreTexts Chemistry. (2020). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved

from [Link]

Cheminfo. (n.d.). IR spectra prediction. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 2-Bromo-5-iodopyridine(73290-22-9) 1H NMR spectrum [chemicalbook.com]

3. 2-Iodopyridine(5029-67-4) 1H NMR spectrum [chemicalbook.com]

4. 4-Iodopyridine | C5H4IN | CID 609492 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 3-Bromo-2-iodopyridine | C5H3BrIN | CID 23542451 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. chemguide.co.uk [chemguide.co.uk]

7. scienceready.com.au [scienceready.com.au]

8. chem.libretexts.org [chem.libretexts.org]

9. Pyridine, 3-bromo- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemguide.co.uk/analysis/masspec/fragmentation.html
https://spectrabase.com/spectrum/CcyRpblb4ps
https://scienceready.com.au/pages/mass-spectrometry-fragmentation-patterns
https://www.researchgate.net/post/How_to_predict_IR_Spectra
https://www.organicchemistrydata.org/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/11%3A_Structure_Determination%3A_Mass_Spectrometry_and_Infrared_Spectroscopy/11.08%3A_Fragmentation_Patterns_in_Mass_Spectrometry
https://www.cheminfo.org/flavor/IR/
https://www.benchchem.com/product/b1290381?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/571/Application_Note_1H_and_13C_NMR_Spectral_Analysis_of_3_Bromopyridine_D4.pdf
https://www.chemicalbook.com/SpectrumEN_73290-22-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_5029-67-4_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-iodopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-iodopyridine
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://scienceready.com.au/pages/interpreting-mass-spectrum-fragmentation-patterns
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/11%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.08%3A_Fragmentation_Patterns_in_Mass_Spectrometry
https://webbook.nist.gov/cgi/inchi?ID=C626551&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. 2-Bromopyridine | C5H4BrN | CID 7973 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Definitive Spectroscopic Guide to 3-Bromo-2-
iodopyridine: A Comprehensive Technical Resource]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1290381/docs#the-definitive-
spectroscopic-guide-to-3-bromo-2-iodopyridine-a-comprehensive-technical-resource]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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